Cas no 477550-62-2 (N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477550-62-2
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 5892050
• PubChem ID: 4577719
• Update Time: 2025-05-23

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxamide, N-[4-(3,4-dimethylphenyl)-2-thiazolyl]-2,3-dihydro-
• 477550-62-2
• AB00672785-01
• N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• F0882-0038
• AKOS008484822
• Oprea1_745682
• N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C20H18N2O3S/c1-12-3-4-14(9-13(12)2)16-11-26-20(21-16)22-19(23)15-5-6-17-18(10-15)25-8-7-24-17/h3-6,9-11H,7-8H2,1-2H3,(H,21,22,23)
• InChI Key： JVZDFJLXBPOJIO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(C4=CC=C(C)C(C)=C4)=CS3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• pka: 6.87±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-62-2): An Overview of Its Structure, Properties, and Applications

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-62-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a benzodioxine moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The molecular formula of N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is C₁₉H₁₈N₂O₃S, and its molecular weight is approximately 350.41 g/mol. The compound's structure can be visualized as a combination of a substituted thiazole ring and a benzodioxine scaffold, which are both known for their diverse biological activities. The thiazole ring is particularly noteworthy for its ability to form stable complexes with metal ions and its potential as a scaffold in drug design.

Recent studies have highlighted the potential of N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research is the compound's potential as an anticancer agent. Studies have demonstrated that N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide exhibits selective cytotoxicity against various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

In addition to its anti-inflammatory and anticancer properties, N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also shown promise in neuroprotective studies. Research has indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it may be suitable for further development as an orally administered therapeutic agent.

To further explore the therapeutic potential of N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, several preclinical studies are currently underway. These studies aim to evaluate its efficacy in animal models of various diseases and to identify any potential side effects or toxicities. Preliminary results from these studies are promising and suggest that this compound may have a favorable safety profile.

In conclusion, N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-62-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.